BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization of 2-
Propylfuran: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Propylfuran
CAS No.: 4229-91-8
Cat. No.: B1361053
Get Quote
Abstract

This technical guide provides an in-depth analysis of the spectroscopic data for 2-propylfuran
(C7H100, MW: 110.15 g/mol ), a heterocyclic organic compound.[1] Intended for researchers,
scientists, and professionals in drug development, this document outlines the core
spectroscopic technigues—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear
Magnetic Resonance (NMR) Spectroscopy—used for the structural elucidation and
characterization of this molecule. We present a detailed interpretation of the mass, infrared,
proton NMR, and carbon-13 NMR spectra, coupled with field-proven experimental protocols for
data acquisition. This guide emphasizes the synergistic application of these techniques as a
self-validating system for unambiguous compound identification, a cornerstone of robust
scientific research.

Introduction to 2-Propylfuran

2-Propylfuran is a substituted furan, a five-membered aromatic heterocycle containing one
oxygen atom. The presence of the propyl group at the second position of the furan ring
influences its chemical and physical properties. Accurate spectroscopic characterization is
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paramount for confirming the identity and purity of 2-propylfuran in various applications,
including its potential use as a building block in the synthesis of more complex molecules. This
guide will walk through the key spectroscopic signatures that define its molecular structure.

Spectroscopic Characterization of 2-Propylfuran

The definitive identification of an organic molecule like 2-propylfuran relies on a cohesive
interpretation of data from multiple spectroscopic methods. Each technique provides a unique
piece of the structural puzzle, and together they offer a comprehensive molecular profile.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule upon ionization. For a volatile compound like 2-propylfuran, Gas
Chromatography-Mass Spectrometry (GC-MS) with Electron lonization (El) is a standard and
highly effective analytical technique.

Data Summary:

Feature Observation Interpretation

Corresponds to the molecular
Molecular lon (M*) m/z 110 weight of 2-propylfuran
(C7H100).[1]

Represents the most abundant
Base Peak m/z 81 fragment, likely formed by the

loss of an ethyl group.

Correspond to characteristic
Key Fragments m/z 95, 53, 43 fragmentation pathways of
alkyl-substituted furans.

Interpretation of the Mass Spectrum:

The mass spectrum of 2-propylfuran shows a distinct molecular ion peak at m/z 110, which
confirms its molecular weight.[1] The fragmentation pattern is characteristic of an alkyl-
substituted furan. The base peak at m/z 81 is attributed to the formation of a stable furfuryl
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cation via benzylic-like cleavage and loss of an ethyl radical (*CH2CHs). Another significant
fragment at m/z 95 is likely due to the loss of a methyl radical (¢CHs).

Electron lonization Mass Spectrometry (EI-MS) Fragmentation Pathway of 2-Propylfuran

Caption: Proposed EI-MS fragmentation of 2-propylfuran.

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies the functional groups present in a molecule by measuring the
absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of
chemical bonds.

Data Summary:

Wavenumber (cm~—?) Vibration Type Functional Group
~3100 C-H stretch Aromatic (furan ring)
~2960-2870 C-H stretch Aliphatic (propy! group)
~1580, 1500 C=C stretch Aromatic (furan ring)
~1010 C-O-C stretch Furan ring ether

Interpretation of the IR Spectrum:

The IR spectrum of 2-propylfuran displays characteristic absorption bands that confirm its key
structural features. The peaks around 3100 cm~? are indicative of the C-H stretching vibrations
of the furan ring. The series of bands in the 2960-2870 cm~1 region correspond to the C-H
stretching of the propyl group's CHs and CH2 moieties. The absorptions at approximately 1580
and 1500 cm~? are due to the C=C stretching vibrations within the aromatic furan ring. A strong
band around 1010 cm~1 is characteristic of the C-O-C stretching of the furan ether linkage.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
a molecule. While publicly available, fully assigned experimental NMR data for 2-propylfuran
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is limited, the following sections describe the expected spectra based on known chemical shift
values for similar furan derivatives.

Proton NMR provides information on the number of different types of protons, their electronic
environments, and their connectivity.

Predicted *H NMR Data (in CDCIs):

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.2-7.3 m 1H H-5
~6.2-6.3 m 1H H-4
~5.9-6.0 m 1H H-3
~2.5-2.6 t 2H -CH:- (alpha to furan)
~1.6-1.7 sextet 2H -CH:- (beta to furan)
~0.9-1.0 t 3H -CHs

Interpretation of the tH NMR Spectrum:

The three protons on the furan ring are expected to appear in the aromatic region (& 5.9-7.3
ppm) as multiplets due to mutual coupling. The proton at the 5-position (H-5) would be the most
downfield. The protons of the propyl group will show characteristic aliphatic signals. The
methylene group attached directly to the furan ring is expected to be a triplet around & 2.5-2.6
ppm. The middle methylene group should appear as a sextet around o 1.6-1.7 ppm, and the
terminal methyl group as a triplet around 6 0.9-1.0 ppm.

Carbon-13 NMR provides information on the number of non-equivalent carbons and their
chemical environments.

Predicted 3C NMR Data (in CDCls):
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Chemical Shift (6, ppm) Assighment
~157-158 C-2

~140-141 C-5

~110-111 C-4

~104-105 C-3

~28-29 -CH:- (alpha to furan)
~22-23 -CH:- (beta to furan)
~13-14 -CHs

Interpretation of the 13C NMR Spectrum:

The 3C NMR spectrum is expected to show seven distinct signals, corresponding to the seven
carbon atoms in 2-propylfuran. The four carbons of the furan ring will appear in the downfield
region (6 104-158 ppm), with the carbon attached to the oxygen and the propyl group (C-2)
being the most deshielded. The three carbons of the propyl group will appear in the upfield
aliphatic region (6 13-29 ppm).

Experimental Protocols

The following are generalized, yet detailed, protocols for acquiring the spectroscopic data
presented. These methodologies are designed to be robust and reproducible.

Gas Chromatography-Mass Spectrometry (GC-MS)

 Instrumentation: A standard gas chromatograph coupled to a mass spectrometer with an
electron ionization (EI) source.

o Sample Preparation: Prepare a dilute solution of 2-propylfuran (~10 pug/mL) in a volatile
organic solvent such as dichloromethane or hexane.[2] Ensure the sample is free of
particulate matter by filtration or centrifugation.

e GC Conditions:
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[e]

Injection: Inject 1 pL of the sample solution into the GC inlet.

(¢]

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

[¢]

[¢]

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at a
rate of 10 °C/min.

o Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um).

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 200.
o Source Temperature: 230 °C.

o Quadrupole Temperature: 150 °C.

Attenuated Total Reflectance (ATR) IR Spectroscopy

e Instrumentation: A Fourier-transform infrared (FTIR) spectrometer equipped with an ATR
accessory (e.g., with a diamond or zinc selenide crystal).

o Sample Preparation: For liquid samples like 2-propylfuran, no extensive preparation is
needed.[3][4]

o Data Acquisition:
o Background Scan: Record a background spectrum of the clean, empty ATR crystal.

o Sample Application: Place a small drop of 2-propylfuran directly onto the ATR crystal
surface.

o Sample Scan: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a
resolution of 4 cm~1.
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o Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and
a soft, lint-free wipe after the measurement.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Sample Preparation:

o Weighing: Accurately weigh approximately 5-10 mg of 2-propylfuran for tH NMR, and 20-
50 mg for 3C NMR.[5][6]

o Dissolution: Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., chloroform-d,
CDCIls) in a clean, dry vial.[5]

o Transfer: Transfer the solution to a 5 mm NMR tube. The sample height should be
approximately 4-5 cm.

o Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical
shift referencing (0 ppm).

» Data Acquisition:

[¢]

Insertion: Insert the NMR tube into the spectrometer.

o Locking and Shimming: Lock onto the deuterium signal of the solvent and shim the
magnetic field to achieve optimal homogeneity.[5]

o Tuning: Tune the probe to the appropriate nucleus (*H or 13C).

o Acquisition: Acquire the data using standard pulse sequences. For H NMR, a sufficient
number of scans should be acquired to achieve a good signal-to-noise ratio. For 13C NMR,
a larger number of scans will be necessary due to the lower natural abundance of the 13C
isotope.

Workflow for Spectroscopic Analysis of 2-Propylfuran
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Sample Preparation

Prepare 2-Propylfuran Sample

ATR-FTIR H & 3C NMR

Data Analysis

Mass Spectrum IR Spectrum NMR Spectra
(MW & Fragments) (Functional Groups) (C-H Framework)

Elucidated Structure of
2-Propylfuran

Click to download full resolution via product page
Caption: A generalized workflow for the spectroscopic characterization of 2-propylfuran.

Data Interpretation and Structural Confirmation

The convergence of data from MS, IR, and NMR spectroscopy provides a powerful and self-
validating methodology for the structural confirmation of 2-propylfuran.

e Mass Spectrometry confirms the molecular weight of 110.15 g/mol and provides
fragmentation patterns consistent with a propyl-substituted furan ring.[1]

* Infrared Spectroscopy identifies the key functional groups: aromatic C-H, aliphatic C-H,
aromatic C=C, and the characteristic furan C-O-C ether linkage.

* NMR Spectroscopy (predicted) elucidates the precise connectivity of the carbon and
hydrogen atoms, distinguishing between the aromatic protons of the furan ring and the
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aliphatic protons of the propyl chain.

The collective evidence from these orthogonal techniques leads to the unambiguous structural
assignment of 2-propylfuran, demonstrating a robust approach to chemical characterization
that is essential for quality control, reaction monitoring, and regulatory compliance in scientific
and industrial settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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